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Compound of Interest

Compound Name: Isopropyl isobutyrate

Cat. No.: B1585242 Get Quote

An In-depth Technical Guide to the Physical Properties of Isopropyl Isobutyrate

This technical guide provides a comprehensive overview of the core physical properties of

isopropyl isobutyrate. The data is intended for researchers, scientists, and professionals in

drug development who require precise information for their work. This document summarizes

key quantitative data in structured tables, details the experimental protocols for determining

these properties, and includes visualizations of experimental workflows.

Physical Properties of Isopropyl Isobutyrate
Isopropyl isobutyrate is a colorless liquid ester with a characteristic fruity odor.[1][2] It is less

dense than water and its vapors are heavier than air.[2][3] It is recognized for its applications as

a flavoring agent and a solvent.[1][3]

Quantitative Data Summary
The physical properties of isopropyl isobutyrate have been determined by various sources.

The following tables summarize these key quantitative data points.

Table 1: General and Molar Properties

Property Value Source(s)

Molecular Formula C₇H₁₄O₂ [1][4]

Molecular Weight 130.18 g/mol [3][5]
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| CAS Number | 617-50-5 |[6][7] |

Table 2: Thermal Properties

Property Value Conditions Source(s)

Boiling Point 120-121 °C at 760 mmHg [3][6]

122.4 °C at 760 mmHg [4]

-95.2 °C (estimate) [2][5]

Flash Point 16.67 °C
(Tagliabue Closed

Cup)
[6]

| | 20 °C | |[5][8] |

Table 3: Optical and Physical Properties

Property Value Conditions Source(s)

Density 0.845-0.850 g/cm³ [3]

0.848-0.851 g/cm³ at 20 °C [6]

Refractive Index 1.394-1.399 [3]

1.387-1.389 at 20 °C [6]

Vapor Pressure 13.966 mmHg at 25 °C (estimated) [6]

| | 14 mmHg | at 25 °C |[5][9] |

Table 4: Solubility Data
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Property Value Conditions Source(s)

Water Solubility Insoluble [3][5]

1236 mg/L at 25 °C (estimated) [6]

Organic Solvent

Solubility
Soluble

In most organic

solvents
[3][5]

| | Soluble | In alcohol |[6] |

Experimental Protocols
The determination of the physical properties listed above involves specific laboratory

procedures. The following sections detail the general methodologies for these key experiments.

Determination of Boiling Point
The boiling point is determined as the temperature at which the vapor pressure of the liquid

equals the surrounding atmospheric pressure.[10]

Methodology: Distillation A common method for determining the boiling point is through

distillation.[11]

Apparatus Setup: A distillation flask is filled with the liquid (isopropyl isobutyrate), and a

thermometer is placed so that the bulb is just below the side arm of the flask. The flask is

connected to a condenser.

Heating: The flask is gently heated.

Observation: As the liquid boils, the vapor rises and surrounds the thermometer bulb before

entering the condenser. The temperature of the vapor is monitored.[11]

Data Recording: The temperature that remains constant during the distillation of the vapor is

recorded as the boiling point.[11]

For smaller sample sizes, a micro-boiling point method using a Thiele tube or a melting point

apparatus can be employed.[12]
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Apparatus Setup Measurement Process

Fill distillation flask
with Isopropyl Isobutyrate

Position thermometer
correctly Connect to condenser Gently heat the flask

Start
Heating Monitor vapor temperature Record constant temperature

as boiling point
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Caption: Workflow for Boiling Point Determination.

Determination of Melting Point
The melting point is the temperature at which a substance transitions from a solid to a liquid

state. For substances that are liquid at room temperature, this requires cooling the substance

until it solidifies.

Methodology: Capillary Method

Sample Preparation: A small amount of solidified isopropyl isobutyrate is introduced into a

capillary tube, which is sealed at one end.[13]

Apparatus Setup: The capillary tube is attached to a thermometer or placed in a melting point

apparatus (e.g., a Mel-Temp apparatus or Thiele tube).[14]

Heating: The apparatus is heated slowly and at a controlled rate.[14]

Observation: The temperature at which the first droplet of liquid appears and the temperature

at which the entire solid has turned to liquid are observed. This range is the melting point.

Sample Preparation Measurement

Solidify Isopropyl Isobutyrate Load into capillary tube Place in melting point apparatus

Insert
Sample Heat slowly and controllably Observe phase transition Record temperature range

of melting

Click to download full resolution via product page
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Caption: Workflow for Melting Point Determination.

Determination of Density
Density is the mass of a substance per unit volume.

Methodology: Mass and Volume Measurement

Mass Measurement: The mass of an empty, dry graduated cylinder or pycnometer (density

bottle) is measured using an electronic balance.[15][16]

Volume Measurement: A known volume of isopropyl isobutyrate is added to the graduated

cylinder.[15] The volume is read from the bottom of the meniscus.[16]

Combined Measurement: The mass of the cylinder containing the liquid is measured.[15]

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

cylinder. The density is then calculated by dividing the mass of the liquid by its volume.[15]
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Caption: Workflow for Density Determination.

Determination of Refractive Index
The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a material.
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Methodology: Refractometry

Apparatus: An Abbé refractometer is commonly used.

Calibration: The instrument is calibrated using a standard liquid with a known refractive

index.

Sample Application: A few drops of isopropyl isobutyrate are placed on the prism of the

refractometer.

Measurement: Light is passed through the sample, and the eyepiece is adjusted until the

boundary line (shadow line) is sharp and centered on the crosshairs.

Reading: The refractive index is read directly from the instrument's scale. The temperature

must be controlled and recorded as the refractive index is temperature-dependent.

Isopropyl Isobutyrate

Refractive Index (n)

has

Measurement Method
(e.g., Refractometry)

is determined by

Influencing Factors

yields

Temperature Wavelength of Light
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Caption: Factors in Refractive Index Measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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